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Compound of Interest

Compound Name: Dicyclohexyl phthalate-d4

Cat. No.: B113682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dicyclohexyl phthalate-d4 (DCHP-d4) is the deuterated analog of Dicyclohexyl phthalate

(DCHP), a plasticizer used in a variety of consumer products.[1] Due to growing concerns over

the potential endocrine-disrupting effects of phthalates, there is a need for accurate and

sensitive analytical methods to monitor their presence in various matrices.[2] DCHP-d4 serves

as an invaluable internal standard for quantitative analysis by isotope dilution mass

spectrometry.[2][3] Its chemical and physical properties are nearly identical to its non-

deuterated counterpart, allowing it to mimic the behavior of the analyte during sample

preparation and analysis, thus correcting for matrix effects and variations in instrument

response.[3] This technical guide provides a comprehensive overview of DCHP-d4, including

its chemical properties, synthesis, analytical applications, and known biological interactions.

Chemical and Physical Properties
Dicyclohexyl phthalate-d4 is a white to off-white solid.[4] Key chemical and physical

properties are summarized in the table below.
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Property Value Reference

Chemical Name

Dicyclohexyl 3,4,5,6-

tetradeuteriobenzene-1,2-

dicarboxylate

[4]

Synonyms
Phthalic acid, bis-cyclohexyl

ester D4; DCHP-d4
[4]

CAS Number 358731-25-6 [4]

Molecular Formula C₂₀H₂₂D₄O₄ [4]

Molecular Weight 334.44 g/mol [4]

Appearance White to Off-White Solid [4]

Purity (HPLC) 100.00% (at 210 nm) [4]

Isotopic Purity >95% by NMR [4]

Solubility Dichloromethane (Slightly) [4]

Long Term Storage 4°C [4]

Synthesis of Dicyclohexyl Phthalate-d4
The synthesis of Dicyclohexyl phthalate-d4 typically involves a two-step process: the

synthesis of deuterated phthalic anhydride followed by its esterification with cyclohexanol.

Experimental Protocol: Synthesis of Deuterated Phthalic
Anhydride (Phthalic Anhydride-d4)
This protocol is a general method for the synthesis of deuterated phthalic anhydride via the

oxidation of deuterated o-xylene.[5]

Materials:

o-Xylene-d10

Vanadium pentoxide (V₂O₅) catalyst

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/product/b113682?utm_src=pdf-body
https://www.benchchem.com/product/b113682?utm_src=pdf-body
https://sciex.com/content/dam/SCIEX/pdf/tech-notes/all/Phthalates_QTRAP5500_SelexION_3690411.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxygen or air

High-boiling inert solvent (optional, for purification)

Procedure:

In a reactor equipped for vapor-phase oxidation with temperature control, a gas inlet, and a

condenser, heat the o-xylene-d10.

Pass a stream of oxygen or air through the heated deuterated o-xylene in the presence of

the vanadium pentoxide catalyst.

Maintain the reaction temperature in the range of 350-450 °C.

Collect the resulting deuterated phthalic anhydride by desublimation.

Alternatively, the crude product can be dissolved in a suitable high-boiling inert solvent and

purified by recrystallization.

Confirm the purity of the final product using melting point analysis and spectroscopic

methods such as IR, NMR, and Mass Spectrometry.

Experimental Protocol: Esterification to Dicyclohexyl
Phthalate-d4
This protocol describes the esterification of the synthesized deuterated phthalic anhydride with

cyclohexanol.[5]

Materials:

Deuterated phthalic anhydride (1.0 equivalent)

Cyclohexanol (2.2 equivalents)

Toluene

Sulfuric acid or p-toluenesulfonic acid (catalytic amount, e.g., 0.5-1.0 mol%)
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Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel (for column chromatography)

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

the deuterated phthalic anhydride, cyclohexanol, and toluene.

Add a catalytic amount of sulfuric acid or p-toluenesulfonic acid.

Heat the reaction mixture to reflux. Water formed during the reaction will be removed

azeotropically and collected in the Dean-Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is

complete when the theoretical amount of water is collected.

Cool the reaction mixture to room temperature.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid

catalyst, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate and filter.

Remove the toluene under reduced pressure using a rotary evaporator.

Purify the crude DCHP-d4 by vacuum distillation or column chromatography on silica gel.
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Step 1: Synthesis of Deuterated Phthalic Anhydride

Step 2: Esterification Purification

o-Xylene-d10 Vapor-phase Oxidation

O2, V2O5 catalyst
350-450 °C

Phthalic Anhydride-d4

Esterification

Cyclohexanol, Toluene
Acid catalyst, Reflux

Cyclohexanol DCHP-d4 Purification

Washing, Drying,
Vacuum Distillation/

Column Chromatography

Click to download full resolution via product page

Synthesis workflow for Dicyclohexyl phthalate-d4.

Analytical Applications
Dicyclohexyl phthalate-d4 is primarily used as an internal standard in analytical methods for

the quantification of phthalates in various matrices, including water, food, and environmental

samples.[2][3] Isotope dilution mass spectrometry is the preferred technique, offering high

accuracy and precision by correcting for analyte losses during sample preparation and

instrumental analysis.[2]

Experimental Protocol: Analysis of Phthalates in Water
by LC-MS/MS
This protocol provides a general procedure for the determination of phthalates in water

samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with DCHP-d4

as an internal standard. This method is adapted from established protocols for phthalate

analysis.[6]

Materials and Reagents:

Dicyclohexyl phthalate-d4 (internal standard stock solution)
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Phthalate standards mix (for calibration curve)

Methanol (LC-MS grade)

Water (LC-MS grade)

Ammonium acetate

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Instrumentation:

Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS) with an

Electrospray Ionization (ESI) source.

Analytical column (e.g., Phenomenex Kinetex C18, 100 x 4.6 mm, 2.6 µm).[6]

Procedure:

Sample Preparation (Solid Phase Extraction):

Spike a known volume of the water sample (e.g., 100 mL) with a known amount of DCHP-

d4 internal standard solution.

Condition the SPE cartridge with methanol followed by water.

Load the spiked water sample onto the SPE cartridge.

Wash the cartridge with a low percentage of organic solvent in water to remove

interferences.

Elute the phthalates and the internal standard with an appropriate organic solvent (e.g.,

methanol or acetonitrile).

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a

known volume of the initial mobile phase.

LC-MS/MS Analysis:
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LC Conditions:

Mobile Phase A: Water with 10 mM ammonium acetate

Mobile Phase B: Methanol

Gradient: A typical gradient starts with a higher percentage of mobile phase A and

gradually increases the percentage of mobile phase B over a run time of approximately

10-15 minutes.

Flow Rate: 0.5 mL/min

Injection Volume: 5-10 µL

MS/MS Conditions (Multiple Reaction Monitoring - MRM):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Monitor the specific precursor-to-product ion transitions for each phthalate and for

DCHP-d4.

Analyte Precursor Ion (m/z) Product Ion 1 (m/z) Product Ion 2 (m/z)

Dicyclohexyl phthalate

(DCHP)
331.2 167.1 249.2

Dicyclohexyl

phthalate-d4 (DCHP-

d4)

335.2 171.1 253.2

Other Phthalates Analyte-specific Analyte-specific Analyte-specific

Quantification:

Generate a calibration curve by plotting the ratio of the peak area of each phthalate

standard to the peak area of the DCHP-d4 internal standard against the concentration of

the phthalate standard.
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Determine the concentration of each phthalate in the sample by using the peak area ratio

of the analyte to the internal standard and the calibration curve.

Water Sample

Spike with DCHP-d4

Solid Phase Extraction (SPE)

Elution

Concentration

LC-MS/MS Analysis

Data Analysis

Quantification

Click to download full resolution via product page

Analytical workflow for phthalate analysis using DCHP-d4.
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Metabolism and Biological Pathways
The metabolism of Dicyclohexyl phthalate primarily occurs through hydrolysis to its monoester,

monocyclohexyl phthalate (MCHP).[7] This conversion is a critical step in its biological activity.

Recent studies have elucidated the role of DCHP in activating the Pregnane X Receptor (PXR),

a key nuclear receptor involved in xenobiotic metabolism and lipid homeostasis.[4]

DCHP-Mediated Activation of the Pregnane X Receptor
(PXR) Pathway
DCHP has been identified as a potent agonist of PXR.[4] The activation of PXR by DCHP

initiates a signaling cascade that leads to increased expression of genes involved in

lipogenesis and ceramide synthesis. This can result in elevated plasma cholesterol and

ceramide levels.[4]

The proposed signaling pathway is as follows:

DCHP Binding and PXR Activation: DCHP enters the cell and binds to the ligand-binding

domain of the Pregnane X Receptor (PXR).

PXR Heterodimerization: The DCHP-PXR complex forms a heterodimer with the Retinoid X

Receptor (RXR).

Nuclear Translocation and DNA Binding: The PXR:RXR heterodimer translocates to the

nucleus and binds to PXR response elements (PXREs) in the promoter regions of target

genes.

Gene Transcription: This binding event recruits coactivators and initiates the transcription of

target genes.

Increased Lipogenesis and Ceramide Synthesis: The target genes include those encoding

for enzymes involved in the synthesis of cholesterol and ceramides.

Physiological Effect: The increased synthesis leads to higher circulating levels of cholesterol

and ceramides, which have been associated with an increased risk of cardiovascular

disease.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/34851150/
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell

Nucleus

Dicyclohexyl Phthalate (DCHP)

Pregnane X Receptor (PXR)

Binds

PXR:RXR Heterodimer

Retinoid X Receptor (RXR)

Nucleus PXR Response Element (PXRE)

Binds to

Target Gene Transcription

Initiates

Increased Lipogenesis Increased Ceramide Synthesis

Increased Cholesterol Increased Ceramides

Click to download full resolution via product page

DCHP-mediated PXR activation pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b113682?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectral Fragmentation
Understanding the mass spectral fragmentation of Dicyclohexyl phthalate-d4 is crucial for its

identification and quantification. The primary fragmentation pathway for DCHP involves the loss

of one of the cyclohexyl groups.

Ion Description m/z (DCHP) m/z (DCHP-d4)

[M+H]⁺ 331.2 335.2

[M+H - C₆H₁₀]⁺ (Loss of

cyclohexene)
249.2 253.2

[Phthalic Anhydride + H]⁺ 149.1 153.1

[Protonated Phthalic Acid]⁺ 167.1 171.1

Note: The exact m/z values may vary slightly depending on the instrument and ionization

conditions.

Conclusion
Dicyclohexyl phthalate-d4 is an essential tool for researchers and scientists in the fields of

analytical chemistry, toxicology, and drug development. Its use as an internal standard enables

the accurate and reliable quantification of phthalates in a wide range of samples. This technical

guide has provided a detailed overview of its properties, synthesis, analytical applications, and

its interaction with biological pathways. The provided experimental protocols and diagrams

serve as a valuable resource for professionals working with this important analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.oiv.int/standards/annex-a-methods-of-analysis-of-wines-and-musts/section-3-chemical-analysis/section-3-2-non-organic-compounds/section-3-2-3-other-non-organic-compounds/method-of-determination-of-phthalates-by-gas-chromatography-/-mass-spectrometry-in-wine
https://www.oiv.int/standards/annex-a-methods-of-analysis-of-wines-and-musts/section-3-chemical-analysis/section-3-2-non-organic-compounds/section-3-2-3-other-non-organic-compounds/method-of-determination-of-phthalates-by-gas-chromatography-/-mass-spectrometry-in-wine
https://pmc.ncbi.nlm.nih.gov/articles/PMC8634903/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8634903/
https://www.benchchem.com/pdf/Synthesis_of_Deuterated_Bis_4_Methyl_2_pentyl_Phthalate_A_Technical_Guide.pdf
https://sciex.com/content/dam/SCIEX/pdf/tech-notes/all/Phthalates_QTRAP5500_SelexION_3690411.pdf
https://www.researchgate.net/publication/356698634_Effects_of_Dicyclohexyl_Phthalate_Exposure_on_PXR_Activation_and_Lipid_Homeostasis_in_Mice
https://pubmed.ncbi.nlm.nih.gov/34851150/
https://pubmed.ncbi.nlm.nih.gov/34851150/
https://www.benchchem.com/product/b113682#what-is-dicyclohexyl-phthalate-d4
https://www.benchchem.com/product/b113682#what-is-dicyclohexyl-phthalate-d4
https://www.benchchem.com/product/b113682#what-is-dicyclohexyl-phthalate-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b113682?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

